Cas no 119188-33-9 (Coronarin A)

• Product Name: Coronarin A
• CAS No: 119188-33-9
• MF: C₂₀H₂₈O₂
• MW: 300.435126304626
• MDL: MFCD17214879
• CID: 221462
• PubChem ID: 24851535
• Update Time: 2025-04-19

Coronarin A Chemical and Physical Properties

Names and Identifiers

• Coronarin A
• (2S,4R,4aS,8aS)-4-[(E)-2-(3-Furyl)vinyl]-4a,8,8-trimethyl-3-methy lenedecahydro-2-naphthalenol
• [ "" ]
• 2-Naphthalenol, 4-[(1E)-2-(3-furanyl)ethenyl]decahydro-4a,8,8-trimethyl-3-methylene-, (2S,4R,4aS,8aS)-
• HY-N3628
• (2S,4R,4aS,8aS)-4-[(E)-2-(furan-3-yl)ethenyl]-4a,8,8-trimethyl-3-methylidene-2,4,5,6,7,8a-hexahydro-1H-naphthalen-2-ol
• FS-10213
• F93972
• CHEMBL64407
• AKOS032948149
• CS-0023963
• 119188-33-9
• (2S,4R,4aS,8aS)-4-[(1E)-2-(3-Furanyl)ethenyl]decahydro-4a,8,8-trimethyl-3-methylene-2-naphthalenol; (+)-Coronarin A
• DA-62464
• (2S,4R,4aS,8aS)-4-((E)-2-(furan-3-yl)ethenyl)-4a,8,8-trimethyl-3-methylidene-2,4,5,6,7,8a-hexahydro-1H-naphthalen-2-ol

• MDL： MFCD17214879
• Inchi： 1S/C20H28O2/c1-14-16(7-6-15-8-11-22-13-15)20(4)10-5-9-19(2,3)18(20)12-17(14)21/h6-8,11,13,16-18,21H,1,5,9-10,12H2,2-4H3/b7-6+/t16-,17-,18-,20+/m0/s1
• InChI Key： RHCBUXSXDFNUAG-UDMCIFMYSA-N
• SMILES： O[C@@H]1C(=C)[C@H](/C=C/C2=COC=C2)[C@@]2(C)CCCC(C)(C)[C@@H]2C1

Computed Properties

• Exact Mass: 300.20900
• Monoisotopic Mass: 300.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.4A^2
• XLogP3: 4.9

Experimental Properties

• Color/Form: Powder
• Density: 1.05
• Boiling Point: 401.1 °C at 760 mmHg
• Flash Point: 196.4 °C
• PSA: 33.37000
• LogP: 5.06240
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Coronarin A Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Colensane and clerodane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Colensane and clerodane diterpenoids